Cas no 2680893-26-7 (benzyl N-(2-acetyl-4-cyanophenyl)carbamate)

• Product Name: benzyl N-(2-acetyl-4-cyanophenyl)carbamate
• CAS No: 2680893-26-7
• MF: C₁₇H₁₄N₂O₃
• MW: 294.304664134979
• CID: 5636969
• PubChem ID: 165931839
• Update Time: 2025-10-28

benzyl N-(2-acetyl-4-cyanophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-acetyl-4-cyanophenyl)carbamate
• EN300-28289093
• 2680893-26-7

• Inchi： 1S/C17H14N2O3/c1-12(20)15-9-14(10-18)7-8-16(15)19-17(21)22-11-13-5-3-2-4-6-13/h2-9H,11H2,1H3,(H,19,21)
• InChI Key： SDAZBOBZJZEIRM-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C#N)=CC=1C(C)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 294.10044231g/mol
• Monoisotopic Mass: 294.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.2Ų

Additional information on benzyl N-(2-acetyl-4-cyanophenyl)carbamate

Introduction to benzyl N-(2-acetyl-4-cyanophenyl)carbamate (CAS No. 2680893-26-7)

benzyl N-(2-acetyl-4-cyanophenyl)carbamate, identified by the CAS number 2680893-26-7, is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinct structural features, which include a benzyl group, an acetyl group, and a cyano group, all of which contribute to its potential therapeutic applications.

The chemical structure of benzyl N-(2-acetyl-4-cyanophenyl)carbamate can be represented as C₁₅H₁₃N₃O₃. The presence of the benzyl and acetyl groups imparts lipophilic properties to the molecule, while the cyano group adds a strong electron-withdrawing effect. These properties make it an interesting candidate for various biological studies and drug development initiatives.

Recent research has highlighted the potential of benzyl N-(2-acetyl-4-cyanophenyl)carbamate in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Studies have shown that compounds with similar structural motifs can modulate key enzymes involved in neurodegeneration, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). The ability to inhibit these enzymes effectively can help in managing symptoms associated with conditions like Alzheimer's disease.

In addition to its neuroprotective properties, benzyl N-(2-acetyl-4-cyanophenyl)carbamate has also been investigated for its anti-inflammatory effects. Inflammatory responses are central to many chronic diseases, and compounds that can modulate these responses are highly sought after. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation and associated tissue damage.

The pharmacokinetic profile of benzyl N-(2-acetyl-4-cyanophenyl)carbamate is another area of interest. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. The compound's lipophilic nature allows it to cross biological membranes efficiently, which is crucial for its therapeutic efficacy.

To further understand the potential of benzyl N-(2-acetyl-4-cyanophenyl)carbamate, several preclinical studies have been conducted. These studies have involved both in vitro and in vivo models to evaluate its safety and efficacy. In vitro assays have demonstrated that the compound is non-toxic at therapeutic concentrations and does not exhibit significant cytotoxicity against normal cells. In vivo studies using animal models have shown promising results in terms of reducing disease progression and improving functional outcomes.

The synthesis of benzyl N-(2-acetyl-4-cyanophenyl)carbamate involves several well-established chemical reactions. The process typically starts with the reaction of 4-cyanoaniline with acetic anhydride to form 2-acetyl-4-cyanophenylamine. This intermediate is then reacted with benzyl chloroformate under basic conditions to yield the final product. The synthesis route is scalable and can be optimized for large-scale production, making it feasible for commercial applications.

In conclusion, benzyl N-(2-acetyl-4-cyanophenyl)carbamate (CAS No. 2680893-26-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its promising biological activities, make it a valuable candidate for further investigation and development. As research continues to advance, it is likely that this compound will play a significant role in the discovery and development of new therapeutic agents.